Cas no 392290-18-5 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 392290-18-5
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 6039045
• PubChem ID: 3397982
• Update Time: 2025-06-10

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-4-oxo-
• SR-01000442070
• 392290-18-5
• AKOS001224224
• F0412-0218
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide
• SR-01000442070-1
• CHEMBL5182700
• Z27852443
• BDBM50595186
• Oprea1_066536
• EU-0039145
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-oxochromene-2-carboxamide

• Inchi： 1S/C20H14N2O4S/c1-25-13-8-6-12(7-9-13)15-11-27-20(21-15)22-19(24)18-10-16(23)14-4-2-3-5-17(14)26-18/h2-11H,1H3,(H,21,22,24)
• InChI Key： NDJDFASWUZEZMI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C(OC)C=C3)=CS2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 378.06742811g/mol
• Monoisotopic Mass: 378.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• pka: 3.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide

Introduction to N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS No. 392290-18-5)

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS No. 392290-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thiazole and methoxyphenyl moieties, contribute to its distinct chemical and biological properties.

The chemical structure of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide is characterized by a chromene core fused with a thiazole ring and substituted with a methoxyphenyl group. The chromene scaffold is a well-known motif in natural products and synthetic compounds, often associated with antioxidant, anti-inflammatory, and anticancer activities. The thiazole ring, on the other hand, is a heterocyclic structure that is frequently found in biologically active molecules due to its ability to form hydrogen bonds and π-stacking interactions.

Recent studies have highlighted the potential of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide in various therapeutic areas. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings suggest that N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide could be a valuable lead compound for the development of novel neuroprotective agents.

The pharmacokinetic profile of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide has also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. Moreover, it has been found to have low toxicity in animal models, making it a promising candidate for further clinical evaluation.

To further explore the therapeutic potential of N-4-(4-methoxyphenyl)-1,3-thiazol-2-y l - 4 - oxo - 4 H - chromene - 2 - carboxamide, ongoing research is focused on optimizing its chemical structure through medicinal chemistry approaches. This includes the synthesis of analogs with enhanced potency and selectivity for specific targets. For instance, modifications to the methoxyphenyl group or the thiazole ring have been shown to improve the antiproliferative activity against cancer cells while reducing off-target effects.

In conclusion, N - 4 - ( 4 - methoxyphenyl ) - 1 , 3 - thiazol - 2 - yl - 4 - oxo - 4 H - chromene - 2 - carboxamide (CAS No. 392290 - 18 -5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as cancer and neurodegenerative diseases.